2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid

• IUPAC Name: 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-4-methylpentanoic acid
• InChI: InChI=1S/C18H17NO4/c1-10(2)9-14(18(22)23)19-16(20)12-7-3-5-11-6-4-8-13(15(11)12)17(19)21/h3-8,10,14H,9H2,1-2H3,(H,22,23)
• InChI Key: QCTRFEAQMSEZIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)N1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells in vitro. It has also been found to have anti-inflammatory properties and can be used in the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid has several biochemical and physiological effects. It has been found to have antioxidant properties and can scavenge free radicals in the body. It has also been found to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, it has been found to have neuroprotective effects and can protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid in lab experiments is its potential as a therapeutic agent for cancer and other diseases. It is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid. One direction is to further investigate its potential as a therapeutic agent for cancer and other diseases. Another direction is to study its mechanism of action in more detail to gain a better understanding of how it works. Additionally, research could be done to improve its solubility in water to make it more suitable for in vivo administration. Finally, research could be done to explore its potential as a neuroprotective agent for the treatment of neurodegenerative diseases.
In conclusion, 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapeutic agents for cancer and other diseases.

Synthesis Methods

The synthesis of 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-4-methylpentanoic acid involves a multi-step process that includes the reaction of 2,3-dichloro-1,4-naphthoquinone with 4-methylpent-3-en-2-one in the presence of a base. The resulting product is then subjected to a reaction with malonic acid in the presence of a catalyst to yield the final product.